Cas no 1003005-38-6 ((E)-ethyl 2-(2-(3,5-difluorophenyl)hydrazono)propanoate)

• Product Name: (E)-ethyl 2-(2-(3,5-difluorophenyl)hydrazono)propanoate
• CAS No: 1003005-38-6
• MF: C₁₁H₁₂F₂N₂O₂
• MW: 242.221989631653
• CID: 2860328
• Update Time: 2025-06-09

(E)-ethyl 2-(2-(3,5-difluorophenyl)hydrazono)propanoate Chemical and Physical Properties

Names and Identifiers

• (E)-ethyl 2-(2-(3,5-difluorophenyl)hydrazono)propanoate

• Inchi： 1S/C11H12F2N2O2/c1-3-17-11(16)7(2)14-15-10-5-8(12)4-9(13)6-10/h4-6,15H,3H2,1-2H3
• InChI Key： KAIMZRPZKBXDEG-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(=NNC1=CC(F)=CC(F)=C1)C

Additional information on (E)-ethyl 2-(2-(3,5-difluorophenyl)hydrazono)propanoate

Comprehensive Overview of (E)-ethyl 2-(2-(3,5-difluorophenyl)hydrazono)propanoate (CAS No. 1003005-38-6)

(E)-ethyl 2-(2-(3,5-difluorophenyl)hydrazono)propanoate, with the CAS number 1003005-38-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of hydrazone derivatives, which are known for their versatile applications in medicinal chemistry and material science. The presence of the 3,5-difluorophenyl moiety and the ethyl propanoate group in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated compounds like (E)-ethyl 2-(2-(3,5-difluorophenyl)hydrazono)propanoate has surged due to their unique physicochemical properties. Fluorination often enhances the bioavailability and metabolic stability of compounds, making them attractive candidates for drug discovery. Researchers are particularly interested in how this compound can be utilized in the development of enzyme inhibitors and receptor modulators, which are critical in treating various diseases.

The synthesis of CAS 1003005-38-6 involves a series of well-documented organic reactions, including condensation and hydrazone formation. Its E-configuration is crucial for its biological activity, as stereochemistry often dictates the interaction with biological targets. This specificity has led to its exploration in structure-activity relationship (SAR) studies, where scientists aim to optimize its efficacy for therapeutic applications.

One of the trending topics in the scientific community is the role of hydrazone-based compounds in green chemistry. As sustainability becomes a priority, researchers are investigating how (E)-ethyl 2-(2-(3,5-difluorophenyl)hydrazono)propanoate can be synthesized using eco-friendly methods, such as catalytic processes or solvent-free reactions. This aligns with the broader goal of reducing the environmental footprint of chemical manufacturing.

Another area of interest is the compound's potential in agrochemical formulations. Fluorinated hydrazones have shown promise as pesticide intermediates, offering improved pest control with lower toxicity profiles. Farmers and agrochemical companies are increasingly searching for sustainable alternatives to traditional pesticides, and CAS 1003005-38-6 could play a pivotal role in this transition.

From a commercial perspective, the global market for fine chemicals like (E)-ethyl 2-(2-(3,5-difluorophenyl)hydrazono)propanoate is expanding rapidly. Suppliers and manufacturers are focusing on high-purity synthesis to meet the stringent requirements of pharmaceutical and agrochemical industries. Quality control and regulatory compliance are also critical factors driving the adoption of this compound in industrial applications.

In conclusion, (E)-ethyl 2-(2-(3,5-difluorophenyl)hydrazono)propanoate (CAS No. 1003005-38-6) represents a fascinating intersection of chemistry, biology, and environmental science. Its unique structure and versatile applications make it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is likely to remain a key player in the development of next-generation therapeutics and agrochemicals.